Cas no 57797-46-3 (2-THIOPHENECARBOXYLIC ACID, 5-(2,3-DIHYDRO-2-THIOXO-4-THIAZOLYL)-)
57797-46-3 structure
Product Name:2-THIOPHENECARBOXYLIC ACID, 5-(2,3-DIHYDRO-2-THIOXO-4-THIAZOLYL)-
CAS No:57797-46-3
MF:C8H5NO2S3
MW:243.325797796249
CID:3279059
PubChem ID:13457466
Update Time:2025-04-21
2-THIOPHENECARBOXYLIC ACID, 5-(2,3-DIHYDRO-2-THIOXO-4-THIAZOLYL)- Chemical and Physical Properties
Names and Identifiers
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- 2-THIOPHENECARBOXYLIC ACID, 5-(2,3-DIHYDRO-2-THIOXO-4-THIAZOLYL)-
- 5-(2-Sulfanylidene-2,3-dihydro-1,3-thiazol-4-yl)thiophene-2-carboxylic acid
- 5-(2-Thioxo-2,3-dihydrothiazol-4-yl)thiophene-2-carboxylic acid
- 96991-51-4
- 57797-46-3
- DTXSID50541332
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- Inchi: 1S/C8H5NO2S3/c10-7(11)6-2-1-5(14-6)4-3-13-8(12)9-4/h1-3H,(H,9,12)(H,10,11)
- InChI Key: UTDLZVFXHRLODC-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)SC(C2=CSC(=S)N2)=CC=1
Computed Properties
- Exact Mass: 242.94824192Da
- Monoisotopic Mass: 242.94824192Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 135Ų
2-THIOPHENECARBOXYLIC ACID, 5-(2,3-DIHYDRO-2-THIOXO-4-THIAZOLYL)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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